2906199090. Other naphthenic alcohols,Cycloenol and cycloterpenol. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Product Name, component content, use to
2906199090. cyclanic, cyclenic or cyclotherpenic alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C137053-5ml |
2-Cyclohexen-1-ol |
822-67-3 | ≥95.0%(GC) | 5ml |
¥624.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C137053-1ml |
2-Cyclohexen-1-ol |
822-67-3 | ≥95.0%(GC) | 1ml |
¥216.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C137053-25ml |
2-Cyclohexen-1-ol |
822-67-3 | ≥95.0%(GC) | 25ml |
¥2386.90 | 2023-09-03 | |
| TRC | C997815-50mg |
2-Cyclohexen-1-ol |
822-67-3 | 50mg |
$ 65.00 | 2023-09-08 | ||
| TRC | C997815-100mg |
2-Cyclohexen-1-ol |
822-67-3 | 100mg |
$ 87.00 | 2023-09-08 | ||
| TRC | C997815-500mg |
2-Cyclohexen-1-ol |
822-67-3 | 500mg |
$ 109.00 | 2023-09-08 | ||
| Apollo Scientific | OR480699-5g |
Cyclohex-2-en-1-ol |
822-67-3 | 95% | 5g |
£60.00 | 2025-02-20 | |
| Apollo Scientific | OR480699-25g |
Cyclohex-2-en-1-ol |
822-67-3 | 95% | 25g |
£227.00 | 2025-02-20 | |
| abcr | AB140455-5 ml |
2-Cyclohexen-1-ol, 95%; . |
822-67-3 | 95% | 5 ml |
€185.50 | 2023-09-17 | |
| abcr | AB140455-25 ml |
2-Cyclohexen-1-ol, 95%; . |
822-67-3 | 95% | 25 ml |
€542.90 | 2023-09-17 |
2-Cyclohexen-1-ol (CAS: 822-67-3) is a cyclic unsaturated alcohol that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile reactivity and potential applications in drug synthesis and bioactive molecule development. Recent studies have explored its role as a key intermediate in the synthesis of complex natural products and pharmaceuticals, as well as its utility in various catalytic and synthetic transformations. This research brief aims to summarize the latest findings related to 2-Cyclohexen-1-ol, with a focus on its chemical properties, synthetic applications, and emerging biological activities.
One of the most notable advancements in the study of 2-Cyclohexen-1-ol is its application in asymmetric synthesis. A 2023 study published in the Journal of Organic Chemistry demonstrated the use of chiral catalysts to achieve enantioselective transformations of 2-Cyclohexen-1-ol, yielding high-value intermediates for the production of optically active pharmaceuticals. The research highlighted the compound's ability to undergo regioselective functionalization, which is critical for the synthesis of stereochemically complex molecules. Additionally, computational studies have provided insights into the reaction mechanisms, enabling more efficient and sustainable synthetic routes.
In the realm of medicinal chemistry, 2-Cyclohexen-1-ol has been investigated as a scaffold for the development of novel bioactive compounds. A recent study in Bioorganic & Medicinal Chemistry Letters reported the design and synthesis of 2-Cyclohexen-1-ol derivatives with potent anti-inflammatory and antimicrobial properties. The researchers identified specific structural modifications that enhance the compound's binding affinity to target proteins, such as cyclooxygenase-2 (COX-2) and bacterial efflux pumps. These findings open new avenues for the development of therapeutics targeting inflammatory diseases and antibiotic-resistant infections.
Beyond its synthetic and medicinal applications, 2-Cyclohexen-1-ol has also been explored in the context of green chemistry. A 2024 study in ACS Sustainable Chemistry & Engineering showcased the use of biocatalysts for the selective oxidation of 2-Cyclohexen-1-ol under mild conditions, minimizing the need for hazardous reagents and reducing environmental impact. This approach aligns with the growing demand for sustainable chemical processes in the pharmaceutical industry. Furthermore, the study emphasized the scalability of the method, making it a viable option for industrial applications.
In conclusion, recent research on 2-Cyclohexen-1-ol (CAS: 822-67-3) underscores its multifaceted role in chemical biology and medicine. From its utility in asymmetric synthesis to its potential as a bioactive scaffold and its contributions to green chemistry, this compound continues to inspire innovative research. Future studies are expected to further elucidate its mechanistic pathways and expand its applications in drug discovery and sustainable synthesis. For researchers in the field, these advancements highlight the importance of 2-Cyclohexen-1-ol as a valuable tool and target molecule in the pursuit of scientific and therapeutic breakthroughs.
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